Cas no 113934-96-6 (2(1H)-Pyrazinone,1-(2-hydroxyethyl)-3,5,6-trimethyl-)

• Product Name: 2(1H)-Pyrazinone,1-(2-hydroxyethyl)-3,5,6-trimethyl-
• CAS No: 113934-96-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 106124
• PubChem ID: 14773530
• Update Time: 2025-04-18

2(1H)-Pyrazinone,1-(2-hydroxyethyl)-3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,1-(2-hydroxyethyl)-3,5,6-trimethyl-
• 1-(2-HYDROXYETHYL)-3,5,6-TRIMETHYLPYRAZIN-2(1H)-ONE
• 1-(2-hydroxyethyl)-3,5,6-trimethylpyrazin-2-one
• 2(1H)-Pyrazinone,1-(2-hydroxyethyl)-3,5,6-trimethyl-(9CI)
• DTXSID30563875
• 113934-96-6
• SCHEMBL10376302
• 1-(2-hydroxyethyl)-3,5,6-trimethyl-2-oxo-1,2-dihydropyrazine
• MDLGFHKUIYELDZ-UHFFFAOYSA-N

• Inchi： 1S/C9H14N2O2/c1-6-8(3)11(4-5-12)9(13)7(2)10-6/h12H,4-5H2,1-3H3
• InChI Key： MDLGFHKUIYELDZ-UHFFFAOYSA-N
• SMILES： OCCN1C(C(C)=NC(C)=C1C)=O

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.9
• LogP: 0.16080